![molecular formula C6H4LiN3O2 B6242007 lithium 1-(cyanomethyl)-1H-imidazole-4-carboxylate CAS No. 2377035-26-0](/img/no-structure.png)
lithium 1-(cyanomethyl)-1H-imidazole-4-carboxylate
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Overview
Description
Lithium 1-(cyanomethyl)-1H-imidazole-4-carboxylate (LiCMC) is a lithium salt of cyanomethyl imidazole-4-carboxylic acid, an organic compound that has been used in a variety of scientific research applications. LiCMC has a wide range of applications, including in the synthesis of pharmaceuticals, in catalytic processes, and in various biochemical and physiological studies.
Scientific Research Applications
Lithium 1-(cyanomethyl)-1H-imidazole-4-carboxylate has been used in a variety of scientific research applications, including in the synthesis of pharmaceuticals, in catalytic processes, and in various biochemical and physiological studies. In pharmaceutical synthesis, this compound has been used as a catalyst in the synthesis of anti-inflammatory drugs and other pharmaceuticals. In catalytic processes, this compound has been used to promote the formation of carbon-carbon bonds in organic synthesis. In biochemical and physiological studies, this compound has been used to study the effects of lithium on cells and the mechanisms of action of various drugs.
Mechanism of Action
The mechanism of action of lithium 1-(cyanomethyl)-1H-imidazole-4-carboxylate is not well understood. However, it is believed that this compound acts as a chelating agent, binding to metal ions such as calcium and magnesium, and thereby affecting the biochemical and physiological processes of the cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been found to affect the activity of enzymes, hormones, and other proteins involved in various biochemical and physiological processes. For example, this compound has been found to inhibit the activity of enzymes involved in the metabolism of fatty acids, leading to an increase in the concentration of fatty acids in the blood. In addition, this compound has been found to affect the activity of hormones such as insulin and glucagon, and to affect the activity of proteins involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The use of lithium 1-(cyanomethyl)-1H-imidazole-4-carboxylate in laboratory experiments has several advantages. First, this compound is a relatively inexpensive and easily obtainable compound, making it a cost-effective option for laboratory experiments. Second, this compound is a relatively stable compound, making it relatively easy to store and transport. Finally, this compound is a relatively non-toxic compound, making it relatively safe to use in laboratory experiments.
However, there are also some limitations to the use of this compound in laboratory experiments. First, this compound is a relatively weak chelating agent, making it difficult to study the effects of lithium on cells or on biochemical and physiological processes. Second, this compound has a relatively short half-life, making it difficult to study the long-term effects of lithium on cells or on biochemical and physiological processes.
Future Directions
The potential future directions for lithium 1-(cyanomethyl)-1H-imidazole-4-carboxylate research are numerous. First, further research could be conducted to better understand the mechanism of action of this compound and its effects on cells and biochemical and physiological processes. Second, further research could be conducted to develop more effective methods for synthesizing this compound and to optimize its use in laboratory experiments. Third, further research could be conducted to develop more effective methods for using this compound in the synthesis of pharmaceuticals and other compounds. Fourth, further research could be conducted to develop more effective methods for using this compound in catalytic processes. Finally, further research could be conducted to explore the potential applications of this compound in other areas, such as in the development of new materials or in the treatment of diseases.
Synthesis Methods
Lithium 1-(cyanomethyl)-1H-imidazole-4-carboxylate can be synthesized in two steps. In the first step, cyanomethyl imidazole-4-carboxylic acid is reacted with lithium hydroxide to form the lithium salt of cyanomethyl imidazole-4-carboxylic acid. In the second step, the lithium salt is reacted with an excess of lithium hydroxide to form this compound. The reaction can be represented as follows:
Cyanomethyl imidazole-4-carboxylic acid + LiOH → this compound + H2O
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for lithium 1-(cyanomethyl)-1H-imidazole-4-carboxylate involves the reaction of 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid with lithium hydroxide.", "Starting Materials": [ "1-(cyanomethyl)-1H-imidazole-4-carboxylic acid", "Lithium hydroxide" ], "Reaction": [ "Dissolve 1-(cyanomethyl)-1H-imidazole-4-carboxylic acid in a suitable solvent such as dichloromethane or ethanol.", "Add lithium hydroxide to the solution and stir for several hours at room temperature.", "Filter the resulting mixture to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent such as ethanol or water.", "Dry the purified product under vacuum to obtain lithium 1-(cyanomethyl)-1H-imidazole-4-carboxylate as a white solid." ] } | |
CAS RN |
2377035-26-0 |
Molecular Formula |
C6H4LiN3O2 |
Molecular Weight |
157.1 |
Purity |
95 |
Origin of Product |
United States |
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